Cas no 2034501-58-9 (3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide
• CAS No: 2034501-58-9
• MF: C₁₇H₂₀FN₃O₄S
• MW: 381.4218
• CID: 5352141
• Update Time: 2025-05-30

3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• QUKMIMQYUUJNDJ-JOCQHMNTSA-N
• 3-fluoro-4-methoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzenesulfonamide
• 3-fluoro-4-methoxy-N-(4-pyrimidin-2-yloxycyclohexyl)benzenesulfonamide
• 3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide

• Inchi： 1S/C17H20FN3O4S/c1-24-16-8-7-14(11-15(16)18)26(22,23)21-12-3-5-13(6-4-12)25-17-19-9-2-10-20-17/h2,7-13,21H,3-6H2,1H3
• InChI Key： QUKMIMQYUUJNDJ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C(C=1[H])F)OC([H])([H])[H])(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1=NC([H])=C([H])C([H])=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 531
• XLogP3: 2.6
• Topological Polar Surface Area: 98.8

Additional information on 3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide

Comprehensive Overview of 3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide (CAS No. 2034501-58-9)

The compound 3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide (CAS No. 2034501-58-9) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a pyrimidin-2-yloxy moiety and a cyclohexyl backbone, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The presence of a fluoro and methoxy group in this molecule enhances its bioavailability and metabolic stability, addressing common challenges in drug design. This aligns with current trends in precision medicine, where small-molecule inhibitors are sought after for their ability to interact with specific biological targets. The compound's CAS No. 2034501-58-9 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic perspective, 3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide exemplifies advancements in stereoselective synthesis. The (1r,4r) configuration of the cyclohexyl ring ensures optimal spatial orientation for binding interactions, a critical factor in rational drug design. This specificity is particularly valuable in the development of kinase inhibitors, a hot topic in oncology research. Discussions around AI-driven drug discovery often highlight such compounds as candidates for virtual screening and molecular docking studies.

The compound's physicochemical properties, including solubility and logP, have been extensively studied to evaluate its drug-likeness. These parameters are crucial for formulations in oral or injectable delivery systems. Additionally, its sulfonamide core is known for its role in modulating protein-protein interactions, a mechanism gaining traction in treatments for inflammatory and autoimmune diseases. Searches for "sulfonamide derivatives in immunotherapy" often lead to discussions about molecules like this one.

In the context of green chemistry, the synthesis of 2034501-58-9 has been optimized to reduce waste and improve yield, addressing environmental concerns in pharmaceutical manufacturing. This aligns with global initiatives for sustainable drug production. Furthermore, its potential as a probe molecule in chemical biology underscores its utility beyond therapeutics, enabling researchers to study complex biological pathways with high precision.

As the scientific community continues to explore structure-activity relationships (SAR), 3-fluoro-4-methoxy-N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylbenzene-1-sulfonamide remains a compelling case study. Its multifaceted applications—from drug candidates to research tools—highlight its importance in modern chemistry. With ongoing studies and patent filings, this compound is poised to play a pivotal role in future breakthroughs.